4-(4-morpholinyl)-N-{1-[4-(1-piperidinyl)phenyl]ethyl}benzamide

• IUPAC Name: 4-morpholin-4-yl-N-[1-(4-piperidin-1-ylphenyl)ethyl]benzamide
• InChI: InChI=1S/C24H31N3O2/c1-19(20-5-9-22(10-6-20)26-13-3-2-4-14-26)25-24(28)21-7-11-23(12-8-21)27-15-17-29-18-16-27/h5-12,19H,2-4,13-18H2,1H3,(H,25,28)
• InChI Key: LZUCEQNHTHPPPC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)N2CCCCC2)NC(=O)C3=CC=C(C=C3)N4CCOCC4
• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol

Description

4-(4-morpholinyl)-N-{1-[4-(1-piperidinyl)phenyl]ethyl}benzamide is a useful research compound. Its molecular formula is C24H31N3O2 and its molecular weight is 393.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 393.24162724 g/mol and the complexity rating of the compound is 500. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anti-Acetylcholinesterase Activity

A study on 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, which shares a structural motif with the specified chemical, revealed significant anti-acetylcholinesterase activity. The introduction of bulky moieties and the presence of a nitrogen atom play crucial roles in enhancing activity. One compound exhibited potent inhibitory effects, suggesting potential applications in treating conditions like dementia (Sugimoto et al., 1990).

Synthesis and Characterization of Novel Derivatives

Research on the synthesis of dihydropyrimidinone derivatives containing morpholine and piperazine moieties through a Biginelli reaction demonstrated an efficient method for obtaining compounds in good yield. This work contributes to the development of novel chemical entities with potential applications in various fields (Bhat et al., 2018).

Antifungal Activities

N-Benzoyl-N'-dialkylthiourea derivatives and their Co(III) complexes, incorporating morpholino and piperidinyl groups, were synthesized and showed antifungal activity against pathogens responsible for plant diseases. This research highlights the potential use of these compounds in agriculture (Zhou Weiqun et al., 2005).

Anti-Fatigue Effects

A series of benzamide derivatives, including those with morpholine and piperidine, were synthesized and their crystal structures determined. Their anti-fatigue effects were investigated in mice, showing enhanced swimming capacity. This suggests potential applications in developing agents to combat fatigue (Xianglong Wu et al., 2014).